Cas no 1261476-65-6 (Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate)

• Product Name: Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate
• CAS No: 1261476-65-6
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 4794319
• Update Time: 2025-06-07

Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate
• Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate

• Inchi： 1S/C11H13FO3/c1-2-15-11(14)6-3-8-7-9(12)4-5-10(8)13/h4-5,7,13H,2-3,6H2,1H3
• InChI Key： KCIYXEXQJICHSN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate

Ethyl 3-(5'-Fluoro-2'-Hydroxyphenyl)propionate (CAS No. 1261476-65-6): A Comprehensive Overview

Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate (CAS No. 1261476-65-6) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and an ester functional group. These features contribute to its distinct chemical properties and biological activities.

The chemical formula of Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate is C₁₁H₁₂FO₃, and its molecular weight is approximately 208.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and applications.

In the pharmaceutical industry, Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an anti-inflammatory agent, with preliminary results indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate has also been investigated for its antioxidant activity. Research has demonstrated that it can scavenge free radicals and protect cells from oxidative damage, which is a key factor in the development of various chronic diseases. This dual functionality—anti-inflammatory and antioxidant—positions the compound as a valuable therapeutic agent in the fight against multifactorial diseases.

In the field of agrochemicals, Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate has been studied for its potential as a plant growth regulator. Initial findings suggest that it can enhance plant growth and improve crop yields under various environmental conditions. This application could have significant implications for agricultural productivity and sustainability.

The synthesis of Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate typically involves several steps, including the formation of the fluoro-substituted phenol intermediate and subsequent esterification with propionic acid. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale applications.

Safety considerations are an essential aspect of working with any chemical compound. While Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, Ethyl 3-(5'-fluoro-2'-hydroxyphenyl)propionate (CAS No. 1261476-65-6) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and synthetic methods, the future prospects for this compound appear promising.